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Compound of Interest

Compound Name: 2,3-Diphenylpyrazine

Cat. No.: B073985 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2,3-Diphenylpyrazine, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Physicochemical and Safety Data
Quantitative data for 2,3-Diphenylpyrazine is summarized in the table below for easy

reference.

Property Value Reference

Molecular Formula C16H12N2 [1]

Molecular Weight 232.29 g/mol [1]

Physical State Solid Crystalline [1]

Appearance Light brown [1]

Odor Odorless [1]

Melting Point 119 - 122 °C (246.2 - 251.6 °F) [1]

Solubility Insoluble in water [1]

Stability Moisture sensitive [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard statements for 2,3-Diphenylpyrazine are not consistently available,

prudent laboratory practice dictates treating it as a potentially hazardous substance. The

following PPE is mandatory for handling this compound to minimize exposure.[2]

PPE Item Specification Rationale

Eye Protection

Chemical safety goggles or

glasses with side-shields

(conforming to EN166 or

OSHA 29 CFR 1910.133).

Protects eyes from potential

splashes or dust.[1][3][4]

Hand Protection

Appropriate chemical-resistant

protective gloves (e.g., nitrile).

Inspect gloves before use.

Prevents skin contact with the

chemical.[3][4]

Skin and Body

Long-sleeved lab coat and

appropriate clothing to prevent

skin exposure.

Minimizes the risk of skin

exposure.[1][3]

Respiratory

Use in a well-ventilated area. If

dust formation is likely, a

particle filter respirator may be

necessary.

Avoids inhalation of dust or

fumes.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls:

Handle 2,3-Diphenylpyrazine in a well-ventilated area, such as a chemical fume hood,

especially when weighing or transferring the solid to avoid dust formation.[1][2][4]

Step-by-Step Protocol for Weighing and Transferring:
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Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment (spatulas, weigh boats, containers, etc.).

Don PPE: Put on the required personal protective equipment as detailed in the table above.

Weighing:

Carefully open the container of 2,3-Diphenylpyrazine inside a chemical fume hood.

Use a clean spatula to transfer the desired amount of the solid to a weigh boat on a

calibrated analytical balance.

Avoid creating dust. If any dust is generated, it should be contained within the fume hood.

Transfer:

Carefully add the weighed solid to the reaction vessel or container.

If dissolving, add the solvent to the solid slowly to prevent splashing.

Clean-up:

Tightly seal the container of 2,3-Diphenylpyrazine.

Clean any residual solid from the spatula and work surface using a dry method (e.g., a

brush or wipe) and dispose of the cleaning materials as hazardous waste.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container to protect from moisture.[1][3]

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1]

First-Aid Measures
In the event of accidental exposure, follow these first-aid measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b073985?utm_src=pdf-body
https://www.benchchem.com/product/b073985?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14700&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11407716&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14700&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[1][2]

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.[1][2]

Ingestion
Clean mouth with water and drink plenty of

water afterwards. Seek medical attention.[1][2]

Disposal Plan: Step-by-Step Waste Management
2,3-Diphenylpyrazine and any contaminated materials must be disposed of as hazardous

chemical waste. Do not dispose of it down the drain or in regular trash.[1][2]

Step-by-Step Disposal Protocol:

Segregation: Identify and segregate all waste contaminated with 2,3-Diphenylpyrazine,

including unused product, contaminated gloves, weigh boats, and cleaning materials.[2]

Containment: Place the waste into a compatible, clean, and dry container. The container

must be sealable.[2][5]

Labeling: Securely seal the container and clearly label it as "HAZARDOUS WASTE". The

label must include the full chemical name: "2,3-Diphenylpyrazine".[2][5]

Storage: Store the sealed hazardous waste container in a designated, well-ventilated waste

accumulation area, away from incompatible materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste disposal service in

accordance with your institution's and local regulations.[2]

Documentation: Maintain a record of the waste transfer for regulatory compliance.
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Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2,3-
Diphenylpyrazine from preparation to disposal.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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